sodium 2,2',2'',2'''-((((1,1-dioxido-3H-benzo[c][1,2]oxathiole-3,3-diyl)bis(methylene))bis(6-hydroxy-5-methyl-3,1-phenylene))bis(azanetriyl))tetraacetate

Specification

• Molecular Formula: C31H28N2Na4O13S
• Molecular Weight: 760.6 g/mol
• IUPAC Name: tetrasodium;2-[5-[[3-[[3-[bis(carboxylatomethyl)amino]-4-hydroxy-5-methylphenyl]methyl]-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]methyl]-N-(carboxylatomethyl)-2-hydroxy-3-methylanilino]acetate
• Standard InChI: InChI=1S/C31H32N2O13S.4Na/c1-17-7-19(9-22(29(17)42)32(13-25(34)35)14-26(36)37)11-31(21-5-3-4-6-24(21)47(44,45)46-31)12-20-8-18(2)30(43)23(10-20)33(15-27(38)39)16-28(40)41;;;;/h3-10,42-43H,11-16H2,1-2H3,(H,34,35)(H,36,37)(H,38,39)(H,40,41);;;;/q;4*+1/p-4
• Standard InChI Key: NAIHJQRIYOEGTG-UHFFFAOYSA-J
• Canonical SMILES: CC1=CC(=CC(=C1O)N(CC(=O)[O-])CC(=O)[O-])CC2(C3=CC=CC=C3S(=O)(=O)O2)CC4=CC(=C(C(=C4)C)O)N(CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Introduction

Sodium 2,2',2'',2'''-((((1,1-dioxido-3H-benzo[c]oxathiole-3,3-diyl)bis(methylene))bis(6-hydroxy-5-methyl-3,1-phenylene))bis(azanetriyl))tetraacetate is a complex organic compound with a specific chemical structure. It is closely related to another compound with a similar structure but differing in the alkyl group attached to the phenylene ring, where isopropyl is replaced by methyl. The compound with the isopropyl group has a CAS number of 1945-77-3, while the methyl variant has a CAS number of 1611-35-4.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step organic reactions. While specific synthesis protocols for this exact compound are not widely documented, similar compounds often require careful control of reaction conditions, including temperature, solvent choice, and catalysts. The preparation may involve condensation reactions, followed by purification steps such as recrystallization or chromatography to achieve high purity.

Safety and Handling

Given the hazard statements associated with this compound (H302, H315, H319, H335), it is crucial to handle it with caution. Protective measures include wearing appropriate personal protective equipment (PPE) and following the recommended precautionary statements (P261, P280, P301+P312, P302+P352, P305+P351+P338).